Cas no 831218-69-0 (2(1H)-Quinoxalinone, 1-amino-3-phenyl-)

2(1H)-Quinoxalinone, 1-amino-3-phenyl- structure
831218-69-0 structure
Product name:2(1H)-Quinoxalinone, 1-amino-3-phenyl-
CAS No:831218-69-0
MF:C14H11N3O
MW:237.256642580032
CID:677687
PubChem ID:71416270

2(1H)-Quinoxalinone, 1-amino-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone, 1-amino-3-phenyl-
    • 1-amino-3-phenylquinoxalin-2-one
    • 831218-69-0
    • DTXSID10835668
    • 1-Amino-3-phenylquinoxalin-2(1H)-one
    • Inchi: InChI=1S/C14H11N3O/c15-17-12-9-5-4-8-11(12)16-13(14(17)18)10-6-2-1-3-7-10/h1-9H,15H2
    • InChI Key: PRLZHSVPTXYOJS-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N(C2=O)N

Computed Properties

  • Exact Mass: 237.090211983g/mol
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7Ų
  • XLogP3: 1.8

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